molecular formula C12H13N B8725615 7-Isopropylquinoline CAS No. 74525-47-6

7-Isopropylquinoline

Cat. No.: B8725615
CAS No.: 74525-47-6
M. Wt: 171.24 g/mol
InChI Key: UUSYINLEWOYLMM-UHFFFAOYSA-N
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Description

7-Isopropylquinoline is a useful research compound. Its molecular formula is C12H13N and its molecular weight is 171.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

74525-47-6

Molecular Formula

C12H13N

Molecular Weight

171.24 g/mol

IUPAC Name

7-propan-2-ylquinoline

InChI

InChI=1S/C12H13N/c1-9(2)11-6-5-10-4-3-7-13-12(10)8-11/h3-9H,1-2H3

InChI Key

UUSYINLEWOYLMM-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC2=C(C=CC=N2)C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a similar fashion using route 10 general procedure 20, 3-isopropylaniline (1 g, 7.4 mmol), glycerol (2.11 g, 22.9 mmol) and 3-nitro benzenesulfonic acid sodium salt (2.2 g, 9.61 mmol) gave the title compound (1.3 g, 100%) which was used in the next step without purification.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2.11 g
Type
reactant
Reaction Step Two
Name
3-nitro benzenesulfonic acid sodium salt
Quantity
2.2 g
Type
reactant
Reaction Step Three
Yield
100%

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